Cas no 78751-74-3 (1-Bromo-7-(tert-butyl)pyrene)

• Product Name: 1-Bromo-7-(tert-butyl)pyrene
• CAS No: 78751-74-3
• MF: C₂₀H₁₇Br
• MW: 337.252984762192
• CID: 1031090
• PubChem ID: 49765730
• Update Time: 2025-04-20

1-Bromo-7-(tert-butyl)pyrene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-7-(tert-butyl)pyrene
• 1-bromo-7-tert-butylpyrene
• DTXSID90678510
• 1-bromo-7-t-butylpyrene
• RDPLDMAQCSKQAP-UHFFFAOYSA-N
• SCHEMBL242040
• C16380
• 78751-74-3
• DS-021596
• HS-3515

• Inchi： 1S/C20H17Br/c1-20(2,3)15-10-13-5-4-12-7-9-17(21)16-8-6-14(11-15)18(13)19(12)16/h4-11H,1-3H3
• InChI Key： RDPLDMAQCSKQAP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CC3=CC(=CC4C=CC1=C2C=43)C(C)(C)C

Computed Properties

• Exact Mass: 336.05136g/mol
• Monoisotopic Mass: 336.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes